Cas no 28998-62-1 (3-Hexanone, 1,1-dimethoxy-)

• Product Name: 3-Hexanone, 1,1-dimethoxy-
• CAS No: 28998-62-1
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 1438171
• PubChem ID: 11263660
• Update Time: 2025-04-20

3-Hexanone, 1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 1,1-dimethoxy-
• 1,1-dimethoxyhexan-3-one
• DTXSID70460435
• 28998-62-1
• 3-oxohexanal dimethyl acetal
• SCHEMBL11600655

• Inchi： 1S/C8H16O3/c1-4-5-7(9)6-8(10-2)11-3/h8H,4-6H2,1-3H3
• InChI Key： XYTVDWGJQJKKQG-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CCC)=O)OC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53